Direct Fast Brown M
Direct Fast Brown M
CI Direct Brown 2 is a direct dye that is soluble in water and ionizable to form colored anions can directly dye the cellulose fibers or protein fibers without the action of the mordant.
Brand Name:
Vulcanchem
CAS No.:
2429-82-5
VCID:
VC0523741
InChI:
InChI=1S/C29H21N5O7S.Na/c30-19-6-1-18-13-26(42(39,40)41)27(28(36)23(18)14-19)34-32-21-9-4-17(5-10-21)16-2-7-20(8-3-16)31-33-22-11-12-25(35)24(15-22)29(37)38;/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41);
SMILES:
C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-])N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+]
Molecular Formula:
C29H21N5NaO7S
Molecular Weight:
606.6 g/mol
Direct Fast Brown M
CAS No.: 2429-82-5
Cat. No.: VC0523741
Molecular Formula: C29H21N5NaO7S
Molecular Weight: 606.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CI Direct Brown 2 is a direct dye that is soluble in water and ionizable to form colored anions can directly dye the cellulose fibers or protein fibers without the action of the mordant. |
|---|---|
| CAS No. | 2429-82-5 |
| Molecular Formula | C29H21N5NaO7S |
| Molecular Weight | 606.6 g/mol |
| IUPAC Name | disodium;5-[[4-[4-[(7-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]-2-hydroxybenzoate |
| Standard InChI | InChI=1S/C29H21N5O7S.Na/c30-19-6-1-18-13-26(42(39,40)41)27(28(36)23(18)14-19)34-32-21-9-4-17(5-10-21)16-2-7-20(8-3-16)31-33-22-11-12-25(35)24(15-22)29(37)38;/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41); |
| Standard InChI Key | RADNDJVNBVVKJO-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-])N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)O)N=NC5=CC(=C(C=C5)O)C(=O)O.[Na] |
| Appearance | Solid powder |
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